Cas no 50515-28-1 (Iron-59 citrate)

• Product Name: Iron-59 citrate
• CAS No: 50515-28-1
• MF: C₆H₅FeO₇
• MW: 248.034581899643
• CID: 2700869
• Update Time: 2023-08-07

Iron-59 citrate Chemical and Physical Properties

Names and Identifiers

• 2-hydroxypropane-1,2,3-tricarboxylate,iron-59(3+)
• Ferric citrate (59 Fe)
• 5171JCI1D5
• Ferric citrate ((sup 59)Fe)
• Ferric (59Fe) citrate injection
• Ferri (59 Fe) citratis injectio
• Ferric citrate (59 Fe) injection
• Injectabile ferri (59 Fe) citratis
• Injectable de citrato ferrico (59 Fe)
• Ferric (59Fe) citrate injection [INN]
• Ferric (59fe) citrate
• Solute injec de citrate ferrique (59 Fe)
• Ferri (59 Fe) citratis injectio [INN-Latin]
• Ferric citrate ((sup 59)Fe) [Injection] [INN:JAN
• Iron-59 citrate

• Inchi： 1S/C6H8O7.Fe/c7-3(8)1-6(13,5(11)12)2-4(9)10;/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);/q;+3/p-3/i;1+3
• InChI Key： NPFOYSMITVOQOS-GJNDDOAHSA-K
• SMILES： [59Fe+3].OC(C(=O)[O-])(CC(=O)[O-])CC(=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Topological Polar Surface Area: 141